Cas no 1804424-94-9 (2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1804424-94-9
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4879092
• Update Time: 2025-10-24

2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H9F2N3O2/c11-10(12)9-6(1-8(16)17)5(2-13)4-15-7(9)3-14/h4,10H,1,3,14H2,(H,16,17)
• InChI Key： KHKIVUZHEUZVMH-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C#N)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -2.7
• Topological Polar Surface Area: 100

Additional information on 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804424-94-9)

The compound 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1804424-94-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyano group, difluoromethyl moiety, and acetic acid side chain, this molecule exhibits versatile reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid has surged due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves pharmacokinetic properties. This compound’s aminomethyl group further enhances its utility as a precursor for amide bond formation, a critical reaction in peptide mimetics and small-molecule drug development.

From an industrial perspective, CAS No. 1804424-94-9 is valued for its potential in crop protection chemicals. The difluoromethylpyridine scaffold is known to contribute to the herbicidal and fungicidal activities of agrochemicals. As sustainable agriculture gains momentum, researchers are exploring eco-friendly alternatives, and this compound’s structural motifs align well with modern green chemistry principles. Its cyano functionality also opens doors to further derivatization, making it a valuable intermediate in synthetic workflows.

The synthesis of 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize its production, addressing the growing need for efficient and scalable methodologies. These innovations are particularly relevant in the context of Industry 4.0, where automation and data-driven processes dominate chemical manufacturing.

Analytical characterization of this compound relies on state-of-the-art techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. Such detailed structural elucidation is crucial for ensuring purity and reproducibility, especially when the material is intended for high-value applications. The rise of AI-driven drug discovery has further amplified the importance of reliable chemical data, as machine learning models depend on accurate inputs for predictive analyses.

In the realm of personalized medicine, 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid is being investigated for its potential to serve as a targeted therapy component. Its modular structure allows for facile modification, enabling researchers to tailor its properties for specific biological targets. This aligns with the broader trend of precision healthcare, where customized treatments are designed based on individual genetic profiles.

Environmental considerations are also paramount when discussing CAS No. 1804424-94-9. Regulatory agencies emphasize the need for biodegradable intermediates in chemical synthesis, and this compound’s design principles support such goals. Innovations in catalytic degradation and waste minimization are being explored to ensure its lifecycle aligns with circular economy principles.

Looking ahead, the versatility of 2-(Aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetic acid positions it as a key player in interdisciplinary research. Whether in pharmaceuticals, agrochemicals, or advanced materials, its unique attributes continue to inspire innovation. As scientific inquiry evolves, this compound is poised to contribute to breakthroughs that address some of the most pressing challenges in health and sustainability.